Cas no 18951-36-5 (Octadecanoic acid, 3-hydroxy-2-tetradecyl-, methyl ester, (2R,3R)-)

• Product Name: Octadecanoic acid, 3-hydroxy-2-tetradecyl-, methyl ester, (2R,3R)-
• CAS No: 18951-36-5
• MF: C₃₃H₆₆O₃
• MW: 510.875351428986
• CID: 1383284
• PubChem ID: 11038523
• Update Time: 2025-04-20

Octadecanoic acid, 3-hydroxy-2-tetradecyl-, methyl ester, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 3-hydroxy-2-tetradecyl-, methyl ester, (2R,3R)-
• (2R,3R)-3-Hydroxy-2-tetradecyloctadecanoic acid methyl ester
• 18951-36-5
• methyl (2R,3R)-3-hydroxy-2-tetradecyloctadecanoate
• Methyl 3-hydroxy-2-tetradecyloctadecanoate #
• NCKLMYIJGWLHIF-ROJLCIKYSA-N

• Inchi： 1S/C33H66O3/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32(34)31(33(35)36-3)29-27-25-23-21-19-17-15-13-11-9-7-5-2/h31-32,34H,4-30H2,1-3H3/t31-,32-/m1/s1
• InChI Key： NCKLMYIJGWLHIF-ROJLCIKYSA-N
• SMILES： O[C@H](CCCCCCCCCCCCCCC)[C@H](C(=O)OC)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 510.50148
• Monoisotopic Mass: 510.50119596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 30
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53